Cas no 151276-57-2 (Methyl 16-cyanohexadecanoate)

• Product name: Methyl 16-cyanohexadecanoate
• CAS No: 151276-57-2
• MF: C₁₈H₃₃NO₂
• MW: 295.46012
• CID: 1324323
• PubChem ID: 86171484

Methyl 16-cyanohexadecanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 16-cyanohexadecanoate
• hexadecanoic acid, 16-cyano-, methyl ester
• LogP
• hexadecanoic acid, 16-cyano-, methyl ester; Methyl 16-cyanohexadecanoate; LogP
• 151276-57-2
• DB-114602
• SCHEMBL3044294
• DTXSID901309434

• Inchi： InChI=1S/C18H33NO2/c1-21-18(20)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-19/h2-16H2,1H3
• InChI Key： BOGBHASNNSOTPN-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCCCCCCCCCCCCC#N

Computed Properties

• Exact Mass: 295.25129
• Monoisotopic Mass: 295.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 50.09